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Compound of Interest

Compound Name: Ulifloxacin-d8

Cat. No.: B12431947

Ulifloxacin-d8: A Comprehensive Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the known physical and chemical
properties of Ulifloxacin-d8, a deuterated isotopologue of Ulifloxacin. This document is
intended to serve as a core resource, presenting available data, outlining standard
experimental methodologies for property determination, and visualizing its primary mechanism
of action.

Core Physical and Chemical Data

Ulifloxacin-d8 is the deuterium-labeled version of Ulifloxacin, an active metabolite of the
prodrug Prulifloxacin.[1] As a fluoroquinolone antibiotic, its mechanism of action involves the
inhibition of bacterial DNA synthesis. The incorporation of deuterium isotopes can be utilized in
pharmacokinetic and metabolic studies.[?]

Quantitative Properties of Ulifloxacin-d8

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12431947?utm_src=pdf-interest
https://www.benchchem.com/product/b12431947?utm_src=pdf-body
https://www.benchchem.com/product/b12431947?utm_src=pdf-body
https://www.caymanchem.com/product/38123/ulifloxacin
https://journal11.magtechjournal.com/Jwk_zgyxzz/EN/10.11669/cpj.2019.16.014
https://www.benchchem.com/product/b12431947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12431947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source(s)
Molecular Formula C16HsDsFN303S [3]
Molecular Weight 357.43 g/mol [3]
CAS Number 1246820-95-0 [3]
Boiling Point 577.0 £ 50.0 °C at 760 mmHg n
(Predicted)
Density 1.6 + 0.1 g/cm? (Predicted) [4]
Melting Point Not available [4]
Solubility Sparingly soluble in DMSO (for o

Ulifloxacin)

- . ies of Ulfl in (Non-d N

Property Value Source(s)
Molecular Formula C16H16FN303S [5]
Molecular Weight 349.4 g/mol [5]
CAS Number 112984-60-8 [5]

Experimental Protocols

While specific experimental data for the determination of all physical properties of Ulifloxacin-

d8 are not publicly available, the following sections detail standard methodologies that are

broadly applicable for the characterization of pharmaceutical compounds.

Determination of Melting Point

The melting point of a solid is a key indicator of its purity. A sharp melting range typically

signifies a pure compound, whereas impurities tend to depress and broaden the melting range.

[6]

Methodology: Capillary Method (e.g., using a Mel-Temp apparatus)
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o Sample Preparation: A small amount of the finely powdered Ulifloxacin-d8 is packed into a
capillary tube to a height of 2-3 mm.[7]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-
Temp, which consists of a heated block and a thermometer.[6]

e Heating: The sample is heated at a steady and slow rate, typically 1-2°C per minute, as the
temperature approaches the expected melting point.[7]

e Observation: The temperature at which the first droplet of liquid appears and the temperature
at which the entire sample becomes liquid are recorded. This range is the melting point of
the substance.[6]

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[8]

Methodology: Thiele Tube Method

o Sample Preparation: A small volume (a few milliliters) of the liquid sample is placed in a
small test tube. A capillary tube, sealed at one end, is inverted and placed within the test
tube.[9]

o Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a
Thiele tube containing a high-boiling point liquid, such as mineral oil.[10]

e Heating: The Thiele tube is gently heated, and the temperature of the bath is monitored.[10]

o Observation: As the liquid sample is heated, a stream of bubbles will emerge from the open
end of the capillary tube. The heat source is then removed. The temperature at which the
bubbling ceases and the liquid begins to enter the capillary tube is recorded as the boiling
point.[9]

Determination of Solubility

Solubility is a crucial parameter in drug development, influencing bioavailability and
formulation. The "shake-flask” method is a common technique for determining thermodynamic
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solubility.[11]
Methodology: Shake-Flask Method

o Sample Preparation: An excess amount of Ulifloxacin-d8 is added to a known volume of the
solvent of interest (e.g., water, buffer solutions at various pH levels, organic solvents) in a
sealed container.[11]

» Equilibration: The mixture is agitated (e.g., shaken or stirred) at a constant temperature for a
prolonged period (typically 24-72 hours) to ensure that equilibrium is reached between the
undissolved solid and the solution.[4]

e Phase Separation: The saturated solution is separated from the excess solid by
centrifugation or filtration.[2]

e Quantification: The concentration of Ulifloxacin-d8 in the clear, saturated solution is
determined using a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC) or UV-Vis spectroscopy. This concentration represents the
solubility of the compound in the given solvent at that temperature.[12]

Mechanism of Action: Inhibition of Bacterial DNA
Synthesis

Ulifloxacin, the active form of Ulifloxacin-d8, exerts its antibacterial effect by targeting two
essential bacterial enzymes: DNA gyrase and topoisomerase 1V.[13] These enzymes are
crucial for bacterial DNA replication, repair, and recombination.

* DNA Gyrase: This enzyme introduces negative supercoils into the bacterial DNA, a process
necessary for the initiation of DNA replication and transcription.[14]

o Topoisomerase IV: This enzyme is primarily involved in the decatenation (separation) of
newly replicated daughter DNA strands.[13]

Ulifloxacin binds to the complex of these enzymes with DNA, stabilizing a transient state where
the DNA is cleaved. This prevents the re-ligation of the DNA strands, leading to double-strand
breaks in the bacterial chromosome.[15] The accumulation of these breaks ultimately results in
the inhibition of DNA replication and cell death.[16][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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